1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea

• IUPAC Name: 1-cyclohexyl-3-[4-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C22H29N5O4S/c28-19(26-10-12-27(13-11-26)20(29)18-7-4-14-31-18)9-8-17-15-32-22(24-17)25-21(30)23-16-5-2-1-3-6-16/h4,7,14-16H,1-3,5-6,8-13H2,(H2,23,24,25,30)
• InChI Key: CPMRVTLDBWTVAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NC(=CS2)CCC(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C22H29N5O4S
• Molecular Weight: 459.6 g/mol
• CAS No.: 1091080-98-6

Description

The compound 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is a heterocyclic urea derivative featuring:

• Urea core: A central urea (-NH-C(=O)-NH-) group, common in bioactive molecules for hydrogen bonding and receptor interactions.
• Cyclohexyl substituent: A lipophilic cyclohexyl group attached to one urea nitrogen, enhancing membrane permeability.
• Thiazol-2-yl moiety: A 1,3-thiazole ring linked to the urea, contributing to aromatic stacking and metabolic stability.
• Piperazine-furan-carbonyl chain: A 3-oxopropyl spacer connects the thiazole to a piperazine ring, which is further acylated by a furan-2-carbonyl group. This moiety may modulate solubility and target selectivity .

Biological Activity

1-Cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is a synthetic compound with potential therapeutic applications. Its unique structure, featuring a cyclohexyl group, a thiazole moiety, and a furan-carbonyl piperazine, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is C21H27N5O3S. The compound has a complex structure that may influence its interaction with biological targets.

Property	Value
Molecular Weight	413.54 g/mol
Solubility	Soluble in DMSO and DMF
Melting Point	Not available

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. Preliminary studies suggest that it may inhibit specific enzymes or receptors involved in disease pathways. For instance, the thiazole and piperazine components can enhance binding affinity to protein targets, potentially modulating their activity.

Anticancer Activity

Research indicates that compounds similar to 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea exhibit significant anticancer properties. In vitro studies have shown that such compounds can induce apoptosis in cancer cell lines through various pathways:

• Apoptotic Pathways : Induction of both intrinsic and extrinsic apoptotic pathways has been observed in HeLa cells treated with structurally related compounds.
• Cell Cycle Arrest : Some derivatives have been shown to cause cell cycle arrest in the G2/M phase, leading to reduced proliferation of cancer cells.

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Similar thiazole derivatives have exhibited activity against various bacterial strains:

Microorganism	Activity
Staphylococcus aureus	Inhibited
Escherichia coli	Inhibited
Candida albicans	Moderate inhibition

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds related to 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea:

• Study on Antitumor Effects : A study evaluated the anticancer effects of thiazole derivatives on multiple cancer cell lines (Mia PaCa-2, PANC-1). Results indicated that some compounds exhibited IC50 values in the low micromolar range, indicating potent activity against these cell lines.
• Antimicrobial Screening : Another research project screened various thiazole derivatives for antimicrobial activity using the disk diffusion method. Compounds similar to the target compound showed significant inhibition zones against Staphylococcus aureus and Candida albicans.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table highlights structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Key Substituents	Structural Differences	Biological Implications
Target Compound	C₂₄H₃₀N₆O₄S	Cyclohexyl, furan-2-carbonyl-piperazine, thiazol-2-yl	Reference compound	Potential kinase or GPCR modulation due to urea and piperazine-furan motifs
1-(3-Chlorophenyl)-3-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea ()	C₂₂H₂₁ClFN₅O₂S	3-Chlorophenyl, 4-fluorophenyl-piperazine	Fluorophenyl instead of furan-carbonyl; chlorophenyl vs. cyclohexyl	Enhanced aryl interactions; fluorophenyl may improve metabolic stability
1-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)urea ()	C₁₆H₁₆N₆O₂S₂	Cyclopropyl, thiophene-triazole	Triazole core instead of thiazole; thiophene substituents	Possible antiproliferative or antimicrobial activity due to triazole-thiophene synergy
2-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide ()	C₂₀H₂₀N₄O₆S₂	Benzoisothiazole, furan-carbonyl-piperazine	Benzoisothiazole replaces thiazole; sulfone group	Increased electron-withdrawing effects may enhance enzyme inhibition
N-(4-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)benzenesulfonamide ()	C₂₀H₂₁N₅O₅S₂	Benzenesulfonamide, furan-carbonyl-piperazine	Sulfonamide replaces urea	Potential carbonic anhydrase or protease inhibition

Structure-Activity Relationships (SAR)

• Urea Core : Critical for hydrogen bonding. Replacement with sulfonamide () shifts target selectivity .
• Thiazole vs. Triazole/Benzoisothiazole : Thiazole offers metabolic resistance, while triazole () may enhance metal-binding capacity .